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Abstract

This document provides a detailed protocol for an in vitro transcription assay to evaluate the
inhibitory activity of PSI-7409 tetrasodium, the active triphosphate metabolite of the antiviral
drug Sofosbuvir, against the Hepatitis C Virus (HCV) NS5B RNA-dependent RNA polymerase
(RdRp). The protocol outlines the necessary reagents, experimental setup, and data analysis
procedures to determine the compound's potency, typically expressed as the half-maximal
inhibitory concentration (IC50).

Introduction

PSI-7409 is the pharmacologically active form of the prodrug Sofosbuvir (also known as PSI-
7977).[1][2] Within hepatocytes, Sofosbuvir undergoes metabolic activation to form the uridine
nucleotide analog triphosphate, PSI-7409.[3][4] This active metabolite serves as a competitive
inhibitor and a chain terminator for the HCV NS5B polymerase, an enzyme essential for the
replication of the viral RNA genome.[4][5] By incorporating into the nascent RNA strand, PSI-
7409 prevents further elongation, thereby halting viral replication.[3][4] The in vitro transcription
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assay is a crucial biochemical tool to quantify the inhibitory effect of PSI-7409 on NS5B
polymerase activity.

Mechanism of Action

Sofosbuvir, a prodrug, is metabolized within the host cell to its active triphosphate form, PSI-
7409. This molecule mimics the natural uridine triphosphate and is recognized by the HCV
NS5B polymerase. During RNA synthesis, the polymerase incorporates PSI-7409 into the
growing viral RNA chain. The structural modification in PSI-7409 then prevents the addition of
the next nucleotide, effectively terminating the chain elongation process and inhibiting viral
replication.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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